Cas no 2138068-05-8 (3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138068-05-8
• MF: C₁₃H₂₅F₂NO
• MW: 249.340511083603
• CID: 5962928
• PubChem ID: 165492188
• Update Time: 2025-06-14

3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138068-05-8
• 3-[(2,2-difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• EN300-1160641
• 3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C13H25F2NO/c1-4-5-10-6-7-11(17)8-12(10)16(3)9-13(2,14)15/h10-12,17H,4-9H2,1-3H3
• InChI Key： RJSBONUAEWTMRT-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C1CC(CCC1CCC)O)F

Computed Properties

• Exact Mass: 249.19042075g/mol
• Monoisotopic Mass: 249.19042075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138068-05-8)

3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138068-05-8) is a fluorinated cyclohexanol derivative with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a difluoropropyl group and a methylamino moiety, which contribute to its potential bioactivity and metabolic stability. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

The compound's cyclohexanol core and fluorinated side chain make it a promising candidate for modulating lipophilicity and bioavailability, key factors in modern drug design. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in scientific databases. Its structural versatility allows for derivatization, making it a valuable scaffold for high-throughput screening (HTS) campaigns, a hot topic in AI-driven drug discovery.

From a synthetic chemistry perspective, 2138068-05-8 exemplifies advances in fluorine chemistry, a field gaining traction due to fluorine's ability to enhance molecular properties. The difluoropropyl group, in particular, is noted for its role in improving cell membrane permeability—a recurring theme in PubMed and SciFinder queries. This aligns with industry demand for compounds that balance potency and pharmacokinetics, as seen in trending searches like "fluorine in drug design 2024."

Environmental and green chemistry considerations are also relevant. The compound’s propylcyclohexan-1-ol backbone suggests potential biodegradability, a growing concern among researchers. Analytical methods such as LC-MS and NMR are typically employed for characterization, reflecting common techniques searched in ACS Publications and RSC journals. Its stability under physiological conditions further positions it as a candidate for in vivo studies, another high-traffic keyword in academic circles.

In summary, 3-[(2,2-Difluoropropyl)(methyl)amino]-4-propylcyclohexan-1-ol represents a convergence of fluorine chemistry, medicinal chemistry, and sustainable design. Its CAS No. 2138068-05-8 serves as a critical identifier for researchers exploring its structure-activity relationships (SAR) or patent landscapes. As the scientific community prioritizes AI-aided molecular optimization and fragment-based drug discovery, this compound’s profile is likely to expand, making it a subject of ongoing interest.